Cas no 931616-69-2 (N-(1-cyanocyclohexyl)-N-methyl-2-{[5-(methylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}propanamide)

• Product Name: N-(1-cyanocyclohexyl)-N-methyl-2-{[5-(methylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}propanamide
• CAS No: 931616-69-2
• MF: C₁₄H₂₁N₅OS₂
• MW: 339.479439496994
• CID: 6295293
• PubChem ID: 17449961
• Update Time: 2025-11-01

N-(1-cyanocyclohexyl)-N-methyl-2-{[5-(methylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 931616-69-2
• EN300-26680801
• AKOS033074925
• Z113750210
• N-(1-cyanocyclohexyl)-N-methyl-2-{[5-(methylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}propanamide

• Inchi： 1S/C14H21N5OS2/c1-10(21-13-18-17-12(16-2)22-13)11(20)19(3)14(9-15)7-5-4-6-8-14/h10H,4-8H2,1-3H3,(H,16,17)
• InChI Key： HFNDWKVBCYPHIZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC)S1)C(C)C(N(C)C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 339.11875266g/mol
• Monoisotopic Mass: 339.11875266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-{[5-(methylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}propanamide

Comprehensive Analysis of N-(1-cyanocyclohexyl)-N-methyl-2-{[5-(methylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}propanamide (CAS 931616-69-2)

N-(1-cyanocyclohexyl)-N-methyl-2-{[5-(methylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}propanamide (CAS 931616-69-2) is a specialized organic compound with a unique molecular structure that combines a cyanocyclohexyl group, a methylamino-thiadiazole moiety, and a propanamide backbone. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Researchers are particularly interested in its sulfanyl-thiadiazole component, which is known for its role in modulating enzyme activity and receptor binding.

The structural complexity of N-(1-cyanocyclohexyl)-N-methyl-2-{[5-(methylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}propanamide makes it a subject of interest in drug discovery and medicinal chemistry. Its thiadiazole ring is a common pharmacophore found in compounds with antimicrobial, antiviral, and anticancer properties. Recent studies have explored its potential as a kinase inhibitor, a hot topic in oncology research. The compound's cyano group also offers opportunities for further chemical modifications, making it a versatile building block in synthetic chemistry.

In the context of green chemistry and sustainable synthesis, CAS 931616-69-2 has been investigated for its compatibility with eco-friendly reaction conditions. The rise of AI-driven drug design has further amplified interest in such compounds, as machine learning models can predict their interactions with biological targets. Frequently searched terms like "thiadiazole derivatives in medicine" and "cyanocyclohexyl applications" reflect the growing curiosity about this compound's potential.

From a technical perspective, N-(1-cyanocyclohexyl)-N-methyl-2-{[5-(methylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}propanamide exhibits moderate solubility in polar organic solvents, which is critical for its formulation in research applications. Its stability under physiological conditions is another area of active investigation, particularly for researchers exploring its bioavailability and metabolic pathways. These properties align with current trends in preclinical development, where understanding a compound's ADME (Absorption, Distribution, Metabolism, Excretion) profile is paramount.

The synthesis of CAS 931616-69-2 typically involves multi-step reactions, with the thiadiazole sulfanyl linkage being a key focus for optimization. Recent publications have highlighted innovative catalytic methods to improve yield and purity, addressing common challenges in heterocyclic chemistry. This aligns with the broader scientific community's emphasis on process intensification and atom economy, which are frequently discussed in modern organic synthesis forums.

Analytical characterization of N-(1-cyanocyclohexyl)-N-methyl-2-{[5-(methylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}propanamide typically employs advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods are crucial for verifying the compound's identity and purity, especially when it's used as a reference standard in biological assays. The growing demand for high-purity research chemicals has made proper characterization protocols a trending topic in analytical chemistry circles.

Looking ahead, the scientific community continues to explore novel applications for CAS 931616-69-2 and related structures. Its unique combination of functional groups positions it as a potential candidate for fragment-based drug discovery, an approach gaining traction in pharmaceutical R&D. Additionally, its structural features make it interesting for materials science applications, particularly in the development of functional polymers with specific electronic or mechanical properties.

For researchers working with N-(1-cyanocyclohexyl)-N-methyl-2-{[5-(methylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}propanamide, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be observed. The compound's shelf life and optimal storage conditions (typically cool and dry environments) are common questions in research forums, reflecting practical concerns in laboratory management.